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Compound of Interest

Compound Name: 2-Pentynoic acid

Cat. No.: B041440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of high-purity
2-Pentynoic acid, along with relevant technical information for its application in research and
development. The guide includes a comparative table of suppliers, general experimental
protocols for purification and analysis, and insights into its synthetic applications and potential
biological significance.

Commercial Availability of High-Purity 2-Pentynoic
Acid

A variety of chemical suppliers offer 2-Pentynoic acid, with purity levels typically ranging from
97% to 99%. For applications in drug development and sensitive biological assays, sourcing
the highest purity material is critical to ensure reproducibility and avoid confounding results

from impurities. Below is a summary of major commercial suppliers and their listed purities for
2-Pentynoic acid (CAS No. 5963-77-9).
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Molecular
. . Molecular .
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Thermo Scientific
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>97.5% (by Acid-
. o CHsCH2C=CCO
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and GC-FID)
_ _ CHs3CH2C=CCO:
Sigma-Aldrich 97% H 98.10 5963-77-9
Career Henan
Chemical Co. ~
i 99%][2] Not specified 98.10 5963-77-9
via

ChemicalBook)

Experimental Protocols: Purification and Analysis

Achieving high purity of 2-Pentynoic acid is often necessary for its intended application. While
suppliers provide a certain grade, further purification may be required.

Recrystallization for Purification

Recrystallization is a fundamental technique for purifying solid organic compounds.[3][4][5][6]
The principle relies on the difference in solubility of the compound and its impurities in a
suitable solvent at different temperatures.

Methodology:
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Solvent Selection: The ideal solvent should dissolve 2-Pentynoic acid sparingly at room
temperature but have high solubility at an elevated temperature.[3] Common solvents for the
recrystallization of organic acids include water, ethanol, hexane, or mixtures thereof. The
choice of solvent should be determined empirically.

Dissolution: In a suitable flask, the crude 2-Pentynoic acid is dissolved in a minimal amount
of the hot solvent to create a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution should be filtered
through a pre-heated funnel with fluted filter paper to remove them.

Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room
temperature, and then further cooled in an ice bath to promote crystal formation. Slow
cooling is crucial for the formation of pure crystals, as it allows for the selective incorporation
of the desired molecules into the crystal lattice, leaving impurities in the solution.[5]

Isolation and Washing: The formed crystals are collected by vacuum filtration. The crystals
are then washed with a small amount of the ice-cold solvent to remove any adhering
impurities.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.

High-Performance Liquid Chromatography (HPLC) for
Purity Analysis and Purification

HPLC is a powerful technique for both the analysis of purity and the purification of organic

compounds.[7] For organic acids, reversed-phase HPLC is a common analytical method.

Analytical HPLC for Purity Assessment:

Column: A C18 reversed-phase column is typically suitable.[8][9]

Mobile Phase: A gradient of an acidic aqueous phase (e.g., 0.1% trifluoroacetic acid or
formic acid in water) and an organic solvent like acetonitrile is commonly used.[8] For some
organic acids, an isocratic mobile phase with a low pH aqueous solution can also be
effective.[9]
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» Detection: UV detection at a wavelength of around 210 nm is suitable for detecting the
carboxylic acid chromophore.

o Sample Preparation: The 2-Pentynoic acid sample is dissolved in a suitable solvent,
filtered, and injected into the HPLC system. Purity is determined by the relative area of the

main peak.
Preparative HPLC for High-Purity Isolation:

For obtaining very high purity material, preparative HPLC can be employed. The principle is the
same as analytical HPLC, but a larger column is used to handle larger sample quantities.
Fractions corresponding to the main peak are collected, and the solvent is removed to yield the

purified compound.

Synthetic Applications and Methodologies

2-Pentynoic acid is a valuable building block in organic synthesis, particularly for the
stereoselective synthesis of vinylstannanes and the construction of spiroindoline scaffolds.

Stereoselective Synthesis of Vinylstannanes

Vinylstannanes are versatile intermediates in cross-coupling reactions. The hydrostannylation
of alkynes, such as 2-Pentynoic acid, is a common method for their synthesis, often with high
stereoselectivity.[10]

General Methodology (Hydrostannylation):

o Reaction Setup: In an inert atmosphere (e.g., under argon or nitrogen), a solution of 2-
Pentynoic acid in a suitable anhydrous solvent (e.g., THF) is prepared in a flame-dried
flask.

o Catalyst and Reagent Addition: A catalyst, often a palladium or platinum complex, and a
hydrostannylating agent, such as tributyltin hydride (BusSnH), are added to the solution.[10]
[11] The choice of catalyst and ligands can influence the regioselectivity and stereoselectivity
of the addition.[12]
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» Reaction Conditions: The reaction mixture is stirred at a specific temperature (ranging from
room temperature to elevated temperatures) until the reaction is complete, as monitored by
techniques like TLC or GC-MS.

o Work-up and Purification: The reaction is quenched, and the product is extracted with an
organic solvent. The crude product is then purified, typically by column chromatography on
silica gel, to yield the desired vinylstannane.

Caption: General workflow for the synthesis of vinylstannanes from 2-Pentynoic acid.

Synthesis of Spiroindolines

Spiroindolines are an important class of heterocyclic compounds with diverse biological
activities. While specific protocols starting from 2-Pentynoic acid are not readily available in
the provided search results, multi-component reactions involving an isatin derivative, an amino
acid, and a dipolarophile are a common strategy for their synthesis.[13] An activated alkyne like
2-Pentynoic acid or its ester derivative could potentially serve as the dipolarophile in such
reactions.

Plausible Synthetic Approach:

A three-component reaction could be envisioned where isatin, an amino acid (such as proline),
and 2-Pentynoic acid (or its ester) react in a suitable solvent, often under reflux, to generate a
spiro[indoline-pyrrolidine] derivative.

Potential Biological Significance and Signaling
Pathways

Direct evidence for the involvement of 2-Pentynoic acid in specific mammalian signaling
pathways is limited in the available literature. However, research on related short-chain fatty
acids (SCFAs) and alkynoic acids provides insights into its potential biological roles.

Analogy to Short-Chain Fatty Acid Signaling

Short-chain fatty acids, such as butyrate and propionate, are well-known microbial metabolites
that play crucial roles in host-microbe interactions and cellular signaling.[14][15] They can act
as signaling molecules by binding to G-protein coupled receptors (GPCRS) on the surface of
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various cells, including immune cells, and by inhibiting histone deacetylases (HDACSs), thereby
influencing gene expression.[16] These actions can modulate inflammatory responses and
metabolic pathways.[14][17] While 2-Pentynoic acid is an unsaturated SCFA, its structural
similarity suggests it could potentially interact with similar cellular targets.

Antimycobacterial Activity and Fatty Acid Synthesis
Pathway

Longer-chain 2-alkynoic acids have been shown to exhibit antimycobacterial activity by
targeting enzymes involved in the mycobacterial fatty acid synthase system Il (FASII).[18]
Specifically, they can act as substrate analogs for InhA, an NADH-dependent enoyl-ACP
reductase, which is a key enzyme in mycolic acid biosynthesis and the target of the
tuberculosis drug isoniazid.[18] Although shorter-chain 2-alkynoic acids (4 to 14 carbons) did
not show significant activity against M. smegmatis in one study, the general mechanism of
targeting fatty acid synthesis pathways is a plausible area of investigation for 2-Pentynoic acid
and its derivatives, especially in the context of developing novel antimicrobial agents.[18]

Mycobacterial Fatty Acid Synthase II (FASII) Pathway
2-alkenoyl-ACP ubstrate InhA
(n+2carbons) | r—--—————-—-— (enoyl-ACP reductase)
Potential
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(or other 2-alkynoic acids)

Reduction

Acyl-ACP Elongation Acyl-ACP Mycolic Af:id
(n carbons) Cycle (n+2 carbons) Synthesis

Click to download full resolution via product page

Caption: Potential mechanism of action for 2-alkynoic acids as inhibitors of the mycobacterial
FASII pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041440#commercial-suppliers-of-high-purity-2-
pentynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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